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Compound of Interest

Compound Name: Octylazanium;bromide

Cat. No.: B8065735

Get Quote

Introduction & Scope
Octylazanium bromide (Common Name: n-Octylammonium bromide or OABr; CAS: 14846-47-

0) is a critical bulky organic halide used to engineer dimensionally reduced (2D) perovskite

layers.[1][2] In high-efficiency photovoltaic devices, OABr is applied as a surface passivation

agent to terminate the 3D perovskite lattice, reducing trap states and enhancing moisture

stability via its hydrophobic C8-alkyl chain.[1]

The Criticality of "Anhydrous": While the OABr salt itself is hygroscopic, the presence of water

in the precursor solution is detrimental to device performance. Water molecules can:

Accelerate the degradation of the underlying 3D perovskite (e.g.,

) into

.

Interfere with the self-assembly of the 2D passivation layer, causing phase impurities.

Induce proton exchange reactions that volatilize organic cations.
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This protocol defines a rigorous method to prepare anhydrous OABr solutions (< 30 ppm

) in Isopropanol (IPA), ensuring high reproducibility in device fabrication.

Material Specifications & Safety
Chemical Properties

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Safety Hazards (MSDS Summary)
Irritant: Causes skin and serious eye irritation (H315, H319).

Inhalation: May cause respiratory irritation (H335).[1] Handle only in a fume hood or

glovebox.

Thermal: Decomposes at > 240 °C; however, melting occurs ~97 °C. Molten salt is difficult to

handle and may degrade.

Experimental Protocol
Phase 1: Pre-treatment of Solid OABr
Commercial OABr often contains 0.5–2% water by weight. Direct use without drying will

contaminate the anhydrous solvent.

Reagents:

Crude OABr (Commercial or Synthesized).[1]
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Diethyl Ether (Anhydrous, ACS Reagent).

Absolute Ethanol (200 proof).[1]

Step-by-Step Purification:

Dissolution: In a round-bottom flask, dissolve crude OABr in the minimum amount of boiling

absolute ethanol (~60 °C).

Precipitation: Remove from heat. Slowly add anhydrous diethyl ether while stirring until the

solution becomes slightly turbid.

Crystallization: Place the flask in a freezer (-20 °C) for 12 hours. White, plate-like crystals will

form.[1]

Filtration: Filter quickly under vacuum (Schlenk frit preferred) to minimize moisture exposure.

[1]

Drying (Critical):

Transfer crystals to a vacuum oven.[1]

Set Temperature:60 °C (Stay well below the 95 °C melting point).

Pressure: < 0.1 mbar.[1]

Duration: 24 hours.[1]

Transfer immediately to a Nitrogen-filled glovebox.[1]

Phase 2: Solvent Engineering (Anhydrous IPA)
Standard "anhydrous" IPA from bottles often contains 50–100 ppm water after opening.[1]

Activation of Sieves: Activate 3Å molecular sieves at 250 °C under vacuum for 12 hours.

Cool under

.
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Drying: Add 20% v/v activated sieves to Anhydrous Isopropanol (IPA). Let stand for 48 hours

in the glovebox.

Validation: Verify water content is < 30 ppm using Karl Fischer titration (Coulometric).

Phase 3: Solution Preparation (Glovebox)
Standard Concentration: 10 mg/mL (Typical for passivation stock).[1]

Environment:

Glovebox (

ppm,

ppm).

Weighing: Weigh 100 mg of dried OABr into a 20 mL amber glass vial.

Note: Use amber vials; alkylammonium halides can be light-sensitive over long periods.[1]

Solvation: Add 10.0 mL of dried IPA.

Mixing: Stir magnetically at room temperature (25 °C) for 30 minutes.

Observation: The solution should be perfectly clear and colorless. Cloudiness indicates

moisture or impurities.[1]

Filtration: Filter through a 0.22 µm PTFE (hydrophobic) syringe filter into a fresh, dry vial.

Why PTFE? Nylon filters may leach moisture or degrade in anhydrous alcohols.

Process Visualization
Workflow Diagram
The following diagram illustrates the critical path from crude salt to device-ready solution,

emphasizing the "Dry Chain" integrity.
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Figure 1: Critical path workflow for preparing anhydrous OABr, highlighting the transition into

the inert glovebox environment.

Quality Control & Validation
To ensure the protocol is "self-validating," perform the following checks:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Mechanistic Insight: Why OABr Passivation Works
When this anhydrous solution is spin-coated onto a 3D perovskite (e.g., ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

), the OABr undergoes a dynamic surface exchange. The

cations replace surface

or fill A-site vacancies. The hydrophobic octyl tails align perpendicular to the surface, creating a
"molecular raincoat" that repels ambient moisture.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: Mechanism of surface passivation.[1] Anhydrous delivery ensures the OA+ cation

interacts with the lattice without water competing for binding sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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